Cas no 10206-04-9 (2-(4-chlorophenyl)phenanthro[9,10-d][1,3]oxazole)

2-(4-chlorophenyl)phenanthro[9,10-d][1,3]oxazole structure
10206-04-9 structure
Product Name:2-(4-chlorophenyl)phenanthro[9,10-d][1,3]oxazole
CAS No:10206-04-9
MF:C12H11PS2
MW:250.319501161575
CID:893196
Update Time:2026-04-29

2-(4-chlorophenyl)phenanthro[9,10-d][1,3]oxazole Chemical and Physical Properties

Names and Identifiers

    • 2-(4-chlorophenyl)phenanthro[9,10-d][1,3]oxazole
    • 2-(4-chloro-phenyl)-phenanthro[9,10-d]oxazole
    • 2-(4-Chloro-phenyl)-phenanthro< 9',10':4,5> oxazol
    • 2-< 4-Chlor-phenyl> -phenanthr< 9,10-d> oxazol
    • AC1L5XCI
    • AC1Q3T55
    • AR-1L0232
    • CTK4A0637
    • NSC39627
    • phenanthro[9,10-d]oxazole, 2-(4-chlorophenyl)-

Computed Properties

  • Exact Mass: 329.06086
  • Monoisotopic Mass: 329.060742
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 1
  • Complexity: 449
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26

Experimental Properties

  • Density: 1.345
  • Boiling Point: 506.9°C at 760 mmHg
  • Flash Point: 260.4°C
  • Refractive Index: 1.748
  • PSA: 26.03
  • LogP: 6.45460
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